1-(2,3-dimethoxybenzyl)-4-(3,4,5-trimethoxybenzyl)piperazine

• IUPAC Name: 1-[(2,3-dimethoxyphenyl)methyl]-4-[(3,4,5-trimethoxyphenyl)methyl]piperazine
• InChI: InChI=1S/C23H32N2O5/c1-26-19-8-6-7-18(22(19)29-4)16-25-11-9-24(10-12-25)15-17-13-20(27-2)23(30-5)21(14-17)28-3/h6-8,13-14H,9-12,15-16H2,1-5H3
• InChI Key: OJNBWCGDUWDYIZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)CN2CCN(CC2)CC3=CC(=C(C(=C3)OC)OC)OC
• Molecular Formula: C23H32N2O5
• Molecular Weight: 416.5 g/mol

Description

1-(2,3-dimethoxybenzyl)-4-(3,4,5-trimethoxybenzyl)piperazine, also known as TFMPP, is a synthetic compound that belongs to the class of piperazine derivatives. It has been widely studied for its potential use in scientific research due to its unique properties, including its mechanism of action and biochemical effects.

Mechanism of Action

1-(2,3-dimethoxybenzyl)-4-(3,4,5-trimethoxybenzyl)piperazine works by binding to and activating serotonin receptors in the brain, particularly the 5-HT1A and 5-HT2A receptors. This leads to an increase in serotonin levels, which can result in a range of physiological and psychological effects.
Biochemical and Physiological Effects:
1-(2,3-dimethoxybenzyl)-4-(3,4,5-trimethoxybenzyl)piperazine has been shown to have a range of biochemical and physiological effects, including changes in heart rate, blood pressure, and body temperature. It has also been shown to alter mood and behavior, with some studies suggesting that it may have potential as an antidepressant or anxiolytic agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(2,3-dimethoxybenzyl)-4-(3,4,5-trimethoxybenzyl)piperazine in lab experiments is its ability to selectively target serotonin receptors, which can provide valuable insights into the role of serotonin in various physiological and psychological processes. However, there are also limitations to its use, including the potential for side effects and the need for careful dosing to avoid toxicity.

Future Directions

There are several future directions for research on 1-(2,3-dimethoxybenzyl)-4-(3,4,5-trimethoxybenzyl)piperazine, including further studies on its mechanism of action and its potential use as a therapeutic agent. Additionally, there is a need for more research on the safety and toxicity of 1-(2,3-dimethoxybenzyl)-4-(3,4,5-trimethoxybenzyl)piperazine, particularly in relation to long-term use and potential interactions with other drugs or medications. Ultimately, continued research on 1-(2,3-dimethoxybenzyl)-4-(3,4,5-trimethoxybenzyl)piperazine and other piperazine derivatives could lead to new insights into the workings of the brain and the development of new treatments for a range of neurological and psychiatric disorders.

Synthesis Methods

1-(2,3-dimethoxybenzyl)-4-(3,4,5-trimethoxybenzyl)piperazine can be synthesized through a multi-step process that involves the reaction of 2,3-dimethoxybenzaldehyde with 3,4,5-trimethoxybenzylamine, followed by the addition of piperazine. The resulting compound can be purified through various methods, such as column chromatography or recrystallization.

Scientific Research Applications

1-(2,3-dimethoxybenzyl)-4-(3,4,5-trimethoxybenzyl)piperazine has been extensively studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have an affinity for various neurotransmitter receptors, including serotonin, dopamine, and norepinephrine receptors. This makes it a valuable tool for studying the effects of these neurotransmitters on the brain and behavior.